Cas no 163955-59-7 (4-Keto 9-cis Retinoic Acid Methyl Ester)
163955-59-7 structure
Product Name:4-Keto 9-cis Retinoic Acid Methyl Ester
CAS No:163955-59-7
MF:C21H28O3
MW:328.445226669312
CID:824973
PubChem ID:11724047
Update Time:2025-04-19
4-Keto 9-cis Retinoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Keto 9-cis Retinoic Acid Methyl Ester
- LogP
- 4-Oxo-9-cis-Retinoic Acid Methyl Ester
- Retinoic acid, 4-oxo-, methyl ester, 9-cis- (9CI)
- 163955-59-7
- methyl (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoate
-
- Inchi: 1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8-,16-14+
- InChI Key: VTSFDGSDUILKPM-WNACIYAKSA-N
- SMILES: O=C1C(C)=C(/C=C/C(=C\C=C\C(=C\C(=O)OC)\C)/C)C(C)(C)CC1
Computed Properties
- Exact Mass: 328.20384475g/mol
- Monoisotopic Mass: 328.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 43.4Ų
4-Keto 9-cis Retinoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | K204965-2.5mg |
4-Keto 9-cis Retinoic Acid Methyl Ester |
163955-59-7 | 2.5mg |
$190.00 | 2023-05-18 | ||
| TRC | K204965-25mg |
4-Keto 9-cis Retinoic Acid Methyl Ester |
163955-59-7 | 25mg |
$1487.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210097-5 mg |
4-Keto 9-cis Retinoic Acid Methyl Ester, |
163955-59-7 | 5mg |
¥2,708.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210097-5mg |
4-Keto 9-cis Retinoic Acid Methyl Ester, |
163955-59-7 | 5mg |
¥2708.00 | 2023-09-05 |
4-Keto 9-cis Retinoic Acid Methyl Ester Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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